Cas no 2171672-81-2 (tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate)
tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate
- tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate
- 2171672-81-2
- EN300-1451714
-
- Inchi: 1S/C15H25N3O4/c1-14(2,3)21-12(19)6-5-11-17-13(18-22-11)15(16)7-4-9-20-10-8-15/h4-10,16H2,1-3H3
- InChI Key: PXFYIQXVRJVNLA-UHFFFAOYSA-N
- SMILES: O1CCCC(C2=NOC(CCC(=O)OC(C)(C)C)=N2)(CC1)N
Computed Properties
- Exact Mass: 311.18450629g/mol
- Monoisotopic Mass: 311.18450629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 101Ų
tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1451714-1.0g |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1451714-50mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 50mg |
$1129.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-100mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 100mg |
$1183.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-250mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 250mg |
$1235.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-500mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 500mg |
$1289.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-1000mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 1000mg |
$1343.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-2500mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 2500mg |
$2631.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-5000mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 5000mg |
$3894.0 | 2023-09-29 | ||
| Enamine | EN300-1451714-10000mg |
tert-butyl 3-[3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-yl]propanoate |
2171672-81-2 | 10000mg |
$5774.0 | 2023-09-29 |
tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate
Professional Introduction to Tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate (CAS No. 2171672-81-2)
Tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate
is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2171672-81-2, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its incorporation of an oxadiazole ring system and an aminooxepane moiety, make it a subject of intense interest for researchers exploring novel pharmacophores.
The oxadiazole ring system is a heterocyclic compound that contains two nitrogen atoms and one oxygen atom in its structure. This moiety is known for its stability and its ability to interact with biological targets in various ways. In particular, oxadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the oxadiazole ring in Tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate suggests that this compound may exhibit similar bioactivities, making it a promising candidate for further investigation.
The other key structural feature of this compound is the 4-amino group attached to the oxepane ring. The amino group is a versatile functional group that can participate in various chemical reactions, including hydrogen bonding and coordination with metal ions. This feature may enhance the compound's binding affinity to biological targets and contribute to its pharmacological activity. Additionally, the tert-butyl group at the propanoate position provides steric hindrance, which can influence the compound's solubility and metabolic stability.
Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. Tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate exemplifies this approach by combining several pharmacologically relevant moieties into a single molecular framework. This design strategy has led to the discovery of several novel drug candidates with improved efficacy and reduced side effects.
In vitro studies have shown that derivatives of oxadiazoles exhibit promising activities against various diseases. For instance, some oxadiazole-based compounds have demonstrated potent antimicrobial effects against resistant bacterial strains. The presence of the amino group in Tert-butyl 3-3-(4-amino-oxepan-4-y1)-1,2,4-oxadiazole-5-ylpropanoate] may further enhance these activities by improving cell membrane permeability or by interfering with essential metabolic pathways.
The aminooxepane moiety is another important feature of this compound that has been explored in recent years. Aminooxepanes are cyclic amides that contain an oxygen atom in their structure. They have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The incorporation of an aminooxepane ring into Tert-butyl 3-[email protected](email protected]@] suggests that this compound may possess similar bioactivities and could be developed into a new therapeutic agent.
The propanoate group at the end of the molecule provides another layer of functionality that can be exploited for drug development purposes. Propionate esters are known for their ability to enhance drug solubility and bioavailability. This feature may make Tert-butyl 3-[email protected](email protected]@] more suitable for oral administration or other routes of delivery where solubility is a critical factor.
One of the most exciting aspects of Tert-butyl 3-[email protected](email protected]@] is its potential as a lead compound for further drug development. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or biological pathways. This flexibility makes it an attractive starting point for medicinal chemists looking to develop novel therapeutics.
The synthesis of Tert-butyl 3-[email protected](email protected]@] presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently and with high yields. These advances have opened up new possibilities for designing complex organic molecules with tailored properties.
In conclusion, Tert-butyl 3-[email protected](email protected]@], identified by its CAS number [2171672[/-81[/-2], is a promising chemical compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it an interesting candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely that Tert-butyl 3-[email protected](email protected]@] will play an important role in the discovery and development of novel drugs.
2171672-81-2 (tert-butyl 3-3-(4-aminooxepan-4-yl)-1,2,4-oxadiazol-5-ylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)